Cas no 13065-07-1 (Naphthalene,1,2,3,4-tetrahydro-2,7-dimethyl-)

Naphthalene,1,2,3,4-tetrahydro-2,7-dimethyl- structure
13065-07-1 structure
Product Name:Naphthalene,1,2,3,4-tetrahydro-2,7-dimethyl-
CAS No:13065-07-1
MF:C12H16
MW:160.255443572998
CID:186518
PubChem ID:25667
Update Time:2025-04-19

Naphthalene,1,2,3,4-tetrahydro-2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,2,3,4-tetrahydro-2,7-dimethyl-
    • 2,7-dimethyl-1,2,3,4-tetrahydronaphthalene
    • 2,7-DIMETHYLTETRALINE
    • 2,5-DIMETHYLPHENYL ISOCYANATE
    • 2,7-Dimethyl-1,2,3,4-tetrahydro-naphthalin
    • 2,7-Dimethyltetralin
    • 2,7-Dimethyltetraline1000µg
    • Naphthalene,1,2,3,4-tetrahydro-2,7-dimethyl
    • NAPHTHALENE,1,2,3,4-TETRAHYDR
    • 1,2,3,4-tetrahydro-2,7-dimethylnaphthalene
    • AKOS006273623
    • methyl3-bromomethyl-4-cyanobenzoate
    • 13065-07-1
    • FT-0705199
    • SOAPJKOPHBEWOH-UHFFFAOYSA-N
    • DTXSID70871209
    • Naphthalene, 1,2,3,4-tetrahydro-2,7-dimethyl-
    • 2,7-DIMETHYL TETRALIN
    • Inchi: 1S/C12H16/c1-9-3-5-11-6-4-10(2)8-12(11)7-9/h3,5,7,10H,4,6,8H2,1-2H3
    • InChI Key: SOAPJKOPHBEWOH-UHFFFAOYSA-N
    • SMILES: C1(C)CC2C=C(C)C=CC=2CC1

Computed Properties

  • Exact Mass: 160.12500
  • Monoisotopic Mass: 160.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9

Experimental Properties

  • Density: 0.9410
  • Melting Point: -17.94°C (estimate)
  • Boiling Point: 246.18°C (estimate)
  • Flash Point: 98.4°C
  • Refractive Index: 1.5260
  • PSA: 0.00000
  • LogP: 3.11980

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